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Abstract
SR-4995 is a synthetic, cell-permeable small molecule that potently activates lipolysis in

adipocytes. It functions as a ligand for the α/β hydrolase domain-containing protein 5 (ABHD5),

also known as comparative gene identification-58 (CGI-58). By binding to ABHD5, SR-4995
disrupts its interaction with the lipid droplet coat protein Perilipin 1 (PLIN1). This dissociation

allows ABHD5 to bind to and activate adipose triglyceride lipase (ATGL), the rate-limiting

enzyme in triacylglycerol (TAG) hydrolysis. A key feature of SR-4995 is that it induces lipolysis

independently of the canonical β-adrenergic receptor/cAMP/Protein Kinase A (PKA) signaling

pathway.[1][2][3] This makes SR-4995 a valuable tool for studying the direct regulation of

lipolysis and for investigating potential therapeutic strategies for metabolic diseases.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of SR-4995 in in vitro cell

culture models.
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Parameter Cell Type Value Reference

EC50 for Lipolysis Brown Adipocytes 4-7 µM [3]

Working

Concentration
3T3-L1 Adipocytes 20 µM [1]

Working

Concentration
Brown Adipocytes 20 µM [1]

Incubation Time for

Lipolysis Assay

3T3-L1 & Brown

Adipocytes
1 hour [1]

Signaling Pathway of SR-4995
The diagram below illustrates the mechanism of action of SR-4995 in adipocytes. Under basal

conditions, ABHD5 is sequestered by PLIN1 on the surface of lipid droplets, rendering ATGL

inactive. SR-4995 directly binds to ABHD5, causing its release from PLIN1. The liberated

ABHD5 is then free to associate with and activate ATGL, initiating the hydrolysis of

triacylglycerols. This pathway is distinct from the canonical PKA-mediated pathway, which

involves the phosphorylation of PLIN1 and Hormone-Sensitive Lipase (HSL).[1][3]
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SR-4995 signaling pathway in adipocytes.

Experimental Protocols
3T3-L1 Adipocyte Differentiation
This protocol describes the differentiation of 3T3-L1 preadipocytes into mature adipocytes

suitable for lipolysis assays.

Materials:

3T3-L1 preadipocytes
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Growth Medium: DMEM supplemented with 10% fetal bovine serum, 100 U/mL penicillin,

and 100 µg/mL streptomycin.

Differentiation Medium (MDI): Growth medium supplemented with 0.5 mM 3-isobutyl-1-

methylxanthine (IBMX), 1 µM dexamethasone, and 10 µg/mL insulin.

Insulin Medium: Growth medium supplemented with 10 µg/mL insulin.

6-well or 96-well tissue culture plates.

Procedure:

Seed 3T3-L1 preadipocytes in growth medium and culture at 37°C in a 5% CO2 incubator.

Grow cells until they reach 100% confluency.

Two days post-confluency (Day 0), replace the growth medium with differentiation medium

(MDI).

After 48-72 hours (Day 2-3), replace the differentiation medium with insulin medium.

Two days later (Day 4-5), replace the insulin medium with growth medium.

Continue to culture the cells in growth medium, replacing the medium every 2-3 days.

Mature adipocytes, characterized by the visible accumulation of lipid droplets, are typically

ready for experiments between days 8 and 14 post-differentiation.

SR-4995-Induced Lipolysis Assay
This protocol details the procedure for measuring lipolysis in differentiated 3T3-L1 adipocytes

by quantifying the release of non-esterified fatty acids (NEFA) into the culture medium.

Materials:

Differentiated 3T3-L1 adipocytes (in 96-well plates)

SR-4995 stock solution (e.g., 10 mM in DMSO)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-4995-in-in-vitro-cell-culture
https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body#application-notes-and-protocols-for-sr-4995-in-in-vitro-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krebs-Ringer Bicarbonate Buffer (KRBB) containing 1% fatty acid-free Bovine Serum

Albumin (BSA)

NEFA quantification assay kit

Isoproterenol (positive control, e.g., 10 µM)

DMSO (vehicle control)

Procedure:

Wash the differentiated 3T3-L1 adipocytes once with Phosphate-Buffered Saline (PBS).

Incubate the cells in KRBB with 1% BSA for 2 hours to wash out pre-existing NEFA.

Prepare treatment solutions by diluting SR-4995, isoproterenol, and DMSO (vehicle) in fresh

KRBB with 1% BSA to the desired final concentrations (e.g., 20 µM for SR-4995).

Remove the wash buffer and add the treatment solutions to the respective wells.

Incubate the plate at 37°C for 1 hour.

After incubation, carefully collect the culture medium from each well for NEFA analysis.

Quantify the NEFA concentration in the collected medium using a commercial NEFA assay

kit, following the manufacturer's instructions.

(Optional) Lyse the cells in the plate and measure the total protein content to normalize the

NEFA release data.

Western Blot Analysis of HSL and PLIN1
Phosphorylation
This protocol is designed to assess the phosphorylation status of HSL and PLIN1 in response

to SR-4995 treatment, confirming its PKA-independent mechanism.

Materials:
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Differentiated 3T3-L1 adipocytes (in 6-well plates)

SR-4995 and Isoproterenol

Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

Primary antibodies: anti-phospho-HSL (Ser563), anti-total HSL, anti-phospho-PLIN1

(Ser522), anti-total PLIN1

HRP-conjugated secondary antibodies

SDS-PAGE gels, transfer membranes, and Western blotting apparatus

Chemiluminescent substrate

Procedure:

Treat differentiated 3T3-L1 adipocytes with SR-4995 (e.g., 20 µM), isoproterenol (e.g., 10

µM, as a positive control for PKA activation), or DMSO (vehicle control) for 1 hour.

After treatment, place the plate on ice and wash the cells with ice-cold PBS.

Lyse the cells by adding ice-cold lysis buffer to each well. Scrape the cells and collect the

lysates.

Clarify the lysates by centrifugation at 4°C.

Determine the protein concentration of each lysate using a protein assay (e.g., BCA).

Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with 5% BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at

room temperature.
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Incubate the membrane with the desired primary antibodies (e.g., anti-phospho-HSL)

overnight at 4°C, following the manufacturer's recommended dilutions.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again and detect the protein bands using a chemiluminescent substrate

and an imaging system.

To confirm equal protein loading, strip the membrane and re-probe with antibodies against

the total forms of the proteins of interest (e.g., anti-total HSL).

Experimental Workflow Diagram
The following diagram outlines the general workflow for an in vitro experiment using SR-4995.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1256982/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sr-4995-in-in-vitro-cell-culture
https://www.benchchem.com/product/b1256982?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. sigmaaldrich.com [sigmaaldrich.com]

2. abcam.com [abcam.com]

3. Endogenous and synthetic ABHD5 ligands regulate ABHD5-Perilipin interactions and
lipolysis in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for SR-4995 in In Vitro
Cell Culture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256982/docs#application-notes-and-protocols-for-
sr-4995-in-in-vitro-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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